Cas no 2171938-45-5 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid)
1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid
- 2171938-45-5
- EN300-1525937
- 1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}azetidine-3-carboxylic acid
-
- Inchi: 1S/C26H28N2O5/c29-24(28-13-17(14-28)25(30)31)12-16-6-5-11-23(16)27-26(32)33-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,16-17,22-23H,5-6,11-15H2,(H,27,32)(H,30,31)
- InChI Key: LXCXKUKGRRTDPA-UHFFFAOYSA-N
- SMILES: O=C(CC1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1
Computed Properties
- Exact Mass: 448.19982200g/mol
- Monoisotopic Mass: 448.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 729
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 95.9Ų
1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1525937-0.05g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}azetidine-3-carboxylic acid |
2171938-45-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1525937-0.1g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}azetidine-3-carboxylic acid |
2171938-45-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1525937-0.25g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}azetidine-3-carboxylic acid |
2171938-45-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1525937-0.5g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}azetidine-3-carboxylic acid |
2171938-45-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1525937-1.0g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}azetidine-3-carboxylic acid |
2171938-45-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1525937-2.5g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}azetidine-3-carboxylic acid |
2171938-45-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1525937-5.0g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}azetidine-3-carboxylic acid |
2171938-45-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1525937-10.0g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}azetidine-3-carboxylic acid |
2171938-45-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1525937-50mg |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}azetidine-3-carboxylic acid |
2171938-45-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1525937-100mg |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}azetidine-3-carboxylic acid |
2171938-45-5 | 100mg |
$2963.0 | 2023-09-26 |
1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid
Introduction to 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid (CAS No. 2171938-45-5)
1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid, also known by its CAS number 2171938-45-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of azetidine, a four-membered heterocyclic ring, and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to mask amino functionalities temporarily. The presence of this protecting group allows for precise control over the reactivity and selectivity of the compound during synthesis, making it a valuable intermediate in the development of novel therapeutic agents.
The structure of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid is characterized by its cyclopentyl ring, which is substituted with an acetyl group and an amino group protected by the Fmoc moiety. The azetidine ring, attached to the carboxylic acid group, further enhances the compound's structural complexity and potential for diverse biological activities. The combination of these structural elements provides a unique platform for exploring various pharmacological properties, including enzyme inhibition, receptor modulation, and other therapeutic applications.
Recent studies have highlighted the potential of this compound in the development of drugs targeting specific diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. The cyclopentyl ring and the Fmoc protecting group contribute to the compound's ability to selectively bind to target enzymes, thereby modulating their activity and potentially slowing disease progression.
In addition to its enzymatic inhibition properties, 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid has also been investigated for its potential as a lead compound in the development of anti-cancer drugs. Studies have demonstrated that this compound can interfere with key signaling pathways involved in cancer cell proliferation and survival. The ability to modulate these pathways makes it a promising candidate for further optimization and clinical evaluation.
The synthesis of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid involves several well-established chemical reactions, including coupling reactions, deprotection steps, and ring-forming reactions. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has facilitated the efficient production of this compound on both small and large scales. This scalability is crucial for transitioning from laboratory research to preclinical and clinical trials.
The stability and solubility properties of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid have been extensively studied to ensure its suitability for pharmaceutical applications. Researchers have found that the compound exhibits good stability under various conditions, including different pH levels and temperatures. Additionally, efforts have been made to improve its solubility through the introduction of functional groups or through formulation strategies, which are essential for enhancing its bioavailability and therapeutic efficacy.
In conclusion, 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid (CAS No. 2171938-45-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers aiming to develop new therapeutic agents for a range of diseases. Ongoing studies continue to explore its full potential, with the hope that it will contribute to the discovery of innovative treatments that can improve patient outcomes and quality of life.
2171938-45-5 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)